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Compound of Interest

Compound Name: 2-Naphthylacetonitrile

Cat. No.: B189437 Get Quote

This technical guide provides an in-depth overview of the key physicochemical properties of 2-
Naphthylacetonitrile, with a specific focus on its molecular weight and density. This document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Physicochemical Data
2-Naphthylacetonitrile is a solid organic compound with the chemical formula C₁₂H₉N.[1] The

quantitative data regarding its molecular weight and density are summarized in the table below

for ease of reference and comparison.
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Property Value Conditions

Molecular Weight 167.21 g/mol [2][3][4]

167.2066 g/mol [1]

Density 1.092 g/mL[5][6] at 25 °C (lit.)[5][6]

1.116 g/cm³[3]

Melting Point 82-84 °C (lit.)[5][6]

Boiling Point 303 °C (lit.)[5][6]

Appearance
White to light yellow powder[2]

[3][6]

Solubility Insoluble in water[3][5][6]

Experimental Protocols
The determination of the molecular weight and density of a compound like 2-
Naphthylacetonitrile is fundamental to its characterization. Standard laboratory procedures for

these measurements are detailed below.

Determination of Molecular Weight by Mass
Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. The molecular weight of a compound can be determined with high accuracy and

precision using this method.

Methodology:

Sample Preparation: A small amount of 2-Naphthylacetonitrile is dissolved in a suitable

volatile solvent, such as acetonitrile or methanol, to a concentration of approximately 1

mg/mL.

Ionization: The sample solution is introduced into the mass spectrometer. Electron ionization

(EI) is a common method for volatile compounds. In this process, the sample is vaporized
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and then bombarded with a beam of electrons, causing the molecule to lose an electron and

form a positively charged molecular ion (M⁺).

Mass Analysis: The resulting ions are accelerated into a magnetic or electric field, which

separates them based on their mass-to-charge ratio (m/z).

Detection: A detector measures the abundance of ions at each m/z value.

Data Analysis: The mass spectrum is plotted as relative intensity versus m/z. The peak

corresponding to the molecular ion (M⁺) provides the molecular weight of the compound. For

2-Naphthylacetonitrile, this would be observed at an m/z of approximately 167.

Determination of Density by Gas Pycnometry
Gas pycnometry is a non-destructive technique used to determine the true volume of a solid

material, from which its density can be calculated.

Methodology:

Sample Preparation: A known mass of 2-Naphthylacetonitrile powder is accurately weighed

using an analytical balance.

Calibration: The gas pycnometer is calibrated using a standard sphere of known volume.

Measurement: The weighed sample is placed in the sample chamber of the pycnometer. The

chamber is then sealed.

Analysis: An inert gas, typically helium, is introduced into a reference chamber of known

volume. A valve is then opened, allowing the gas to expand into the sample chamber. The

pressure difference before and after the expansion is measured.

Calculation: Based on the pressure change and the known volumes of the reference and

sample chambers, the volume of the solid sample is determined using the ideal gas law. The

density is then calculated using the formula: Density = Mass / Volume
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The following diagram illustrates the logical workflow for the characterization of 2-
Naphthylacetonitrile, starting from the pure compound and leading to the determination of its

key physical properties.
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Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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